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Compound of Interest

Sodium 4-
Compound Name:

isopropylbenzenesulfonate

Cat. No.: B100814

Technical Guide: Sodium 4-
iIsopropylbenzenesulfonate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and synthesis of Sodium 4-isopropylbenzenesulfonate, an organic compound
widely utilized as a hydrotrope and surfactant.

Molecular Structure and Formula

Sodium 4-isopropylbenzenesulfonate is an aromatic organic compound. Its structure is
characterized by a central benzene ring. To this ring, an isopropyl group (~CH(CHs)z2) and a
sulfonate group (—SOs™) are attached at the para (4-) position, meaning they are directly
opposite each other on the ring. The compound is an ionic salt, consisting of a negatively
charged 4-isopropylbenzenesulfonate anion and a positively charged sodium cation (Na*).

The definitive molecular formula for Sodium 4-isopropylbenzenesulfonate is CoH11NaOsS[1]

[2]031[4].

Chemical and Physical Data
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The key quantitative data for Sodium 4-isopropylbenzenesulfonate are summarized in the

table below for easy reference and comparison.

Parameter Value Source(s)
Molecular Formula CoH11NaOsS [1112113114]
Molecular Weight ~222.24 g/mol [11[2][3]
CAS Number 15763-76-5 [1][21[3][4]
IUPAC Name sodiumid-propan-2- [2](3]

ylbenzenesulfonate

Canonical SMILES

CC(C)C1=CC=C(C=C1)S(=0)
(=0)[O-].[Na+t]

[1]2]

InChl

INChl=1S/C9H1203S.Na/c1-
7(2)8-3-5-9(6-4-
8)13(10,11,12);/h3-7H,1-2H3,
(H,10,11,12);/q;+1/p-1

[2](3]

Synthesis Experimental Protocol

The industrial synthesis of Sodium 4-isopropylbenzenesulfonate is primarily achieved

through the sulfonation of cumene (isopropylbenzene), followed by neutralization.[5][6] The

following protocol is based on established industrial methods.[7][8]

Objective: To synthesize Sodium 4-isopropylbenzenesulfonate solution from cumene and

concentrated sulfuric acid.

Materials:

Cumene (Isopropylbenzene)

Concentrated (98%) Sulfuric Acid
20% Sodium Hydroxide (NaOH) solution

30% Hydrogen Peroxide (H202) solution

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b100814?utm_src=pdf-body
https://www.chemscene.com/15763-76-5.html
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-cumenesulfonate
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh58064343?context=bbe
https://www.chemscene.com/15763-76-5.html
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-cumenesulfonate
https://www.chemscene.com/15763-76-5.html
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-cumenesulfonate
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh58064343?context=bbe
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-cumenesulfonate
https://www.chemscene.com/15763-76-5.html
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://www.lgcstandards.com/IT/en/p/TRC-S224295
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-cumenesulfonate
https://www.benchchem.com/product/b100814?utm_src=pdf-body
https://www.benchchem.com/product/b3423071
https://dolphinpharma.com/what-is-sodium-cumene-sulfonate/
https://patents.google.com/patent/CN105330573A/en
https://eureka.patsnap.com/patent-CN105330573A
https://www.benchchem.com/product/b100814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:
¢ Sulfonation Reaction:

o Under rapid stirring, slowly add 98% concentrated sulfuric acid to a molar excess of
cumene in a suitable reactor. A typical molar ratio is 1:1.6 to 1:2.0 (Sulfuric Acid:Cumene).

[7]
o Heat the mixture to a reaction temperature of 100-110°C.[7]

o Employ a reflux condenser with a water separator (e.g., Dean-Stark apparatus) to facilitate
an azeotropic reflux. This continuously removes the water generated during the reaction,
driving the sulfonation to completion.[7][9]

o Maintain the reaction for 5-6 hours, or until the volume of collected water indicates ~95%
completion of the theoretical yield.[7]

e Removal of Excess Reactant:
o After the reaction period, cool the mixture.

o Separate the unreacted excess cumene from the product (4-isopropylbenzenesulfonic
acid) via vacuum distillation.[7] The collected cumene can be recycled for future
syntheses.

e Neutralization:
o Transfer the crude 4-isopropylbenzenesulfonic acid to a neutralization vessel.
o Under rapid stirring, add a 20% sodium hydroxide solution to the acid.[7][8]

o Monitor the pH and continue adding the NaOH solution until the reaction product is fully
neutralized. The target is a final product concentration of approximately 40% Sodium 4-
isopropylbenzenesulfonate.[7][8]

e Product Decolorization (Bleaching):

o Control the temperature of the neutralized solution at 45°C.[7][8]
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o Under constant stirring, add a 30% hydrogen peroxide solution (approximately 3% by
weight relative to the product solution).[7]

o Continue stirring at 45°C for 2 hours to bleach the solution, resulting in a clear, high-quality
Sodium 4-isopropylbenzenesulfonate solution.[7][8]

Visualized Synthesis Workflow

The logical flow of the synthesis protocol, from reactants to the final product, is illustrated
below.

Caption: Synthesis workflow for Sodium 4-isopropylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Sodium 4-isopropylbenzenesulfonate" molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100814#sodium-4-isopropylbenzenesulfonate-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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